Cas no 2227748-39-0 (rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227748-39-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5766692
• PubChem ID: 165619172
• Update Time: 2025-05-23

rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1835354
• 2227748-39-0
• rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine

• Inchi： 1S/C8H17NO/c1-8(2)6(4-9)7(8)5-10-3/h6-7H,4-5,9H2,1-3H3/t6-,7-/m1/s1
• InChI Key： JWEPZYOEFBJWQW-RNFRBKRXSA-N
• SMILES： O(C)C[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227748-39-0)

The compound rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227748-39-0) is a cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methoxymethyl and dimethylcyclopropyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral amines like rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine has surged, driven by advancements in asymmetric synthesis and green chemistry. The compound's cyclopropylmethanamine backbone is a key motif in many FDA-approved drugs, highlighting its relevance in modern medicinal chemistry. Additionally, its methoxymethyl substituent offers enhanced solubility and bioavailability, addressing common challenges in drug formulation.

From an industrial perspective, CAS No. 2227748-39-0 is gaining attention for its role in sustainable agrochemical development. The dimethylcyclopropyl moiety is known to confer stability and selectivity in pesticide formulations, aligning with the global push for eco-friendly crop protection solutions. This aligns with trending searches such as "green synthesis of chiral amines" and "sustainable agrochemical intermediates," reflecting broader market interests.

Analytical characterization of rac-(1R,3R)-3-(methoxymethyl)-2,2-dimethylcyclopropylmethanamine typically involves advanced techniques like HPLC, NMR, and mass spectrometry. The compound's stereoisomeric purity (1R,3R configuration) is critical for its biological activity, making chiral separation methods a hot topic among researchers. FAQs like "How to determine enantiomeric excess of cyclopropylamines?" or "NMR shifts for methoxymethyl-substituted cyclopropanes" frequently appear in scientific forums, underscoring the need for detailed technical data.

Future research directions for CAS No. 2227748-39-0 may explore its utility in peptide mimetics or enzyme inhibition, given the growing interest in targeted therapies. Its structural versatility also positions it as a candidate for covalent inhibitor design—a trending area in oncology and antiviral drug development. As synthetic methodologies evolve (e.g., flow chemistry, biocatalysis), this compound could become a benchmark for sustainable chiral amine production.